Cas no 51940-63-7 (Ethyl 6-chloropyrimidine-4-carboxylate)

• Product Name: Ethyl 6-chloropyrimidine-4-carboxylate
• CAS No: 51940-63-7
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• MDL: MFCD12756023
• CID: 822859
• Update Time: 2025-06-10

Ethyl 6-chloropyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloropyrimidine-4-carboxylate
• 6-chloro-4-Pyrimidinecarboxylic acid ethyl ester
• QC-4479
• Ethyl 4-chloro-6-pyrimidinecarboxylate

• MDL： MFCD12756023
• Inchi： 1S/C7H7ClN2O2/c1-2-12-7(11)5-3-6(8)10-4-9-5/h3-4H,2H2,1H3
• InChI Key： DSNWMSGZYSQPTE-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OCC)=NC=N1

Computed Properties

• Exact Mass: 186.02000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.311±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 284.5±20.0 ºC (760 Torr),
• Flash Point: 125.9±21.8 ºC,
• Solubility: Slightly soluble (7.3 g/l) (25 º C),
• PSA: 52.08000
• LogP: 1.30670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on Ethyl 6-chloropyrimidine-4-carboxylate

Comprehensive Overview of Ethyl 6-chloropyrimidine-4-carboxylate (CAS No. 51940-63-7): Properties, Applications, and Industry Insights

Ethyl 6-chloropyrimidine-4-carboxylate (CAS No. 51940-63-7) is a specialized organic compound widely recognized for its role as a versatile intermediate in pharmaceutical and agrochemical synthesis. This chloropyrimidine derivative features a carboxylate ester group, making it a critical building block for designing bioactive molecules. Its molecular formula, C₇H₇ClN₂O₂, and structural uniqueness have garnered attention in research circles, particularly for heterocyclic chemistry applications.

In recent years, the demand for pyrimidine-based compounds has surged due to their relevance in drug discovery, such as kinase inhibitors and antiviral agents. Searches for "6-chloropyrimidine derivatives" and "ethyl carboxylate synthesis" have spiked by 35% in academic databases, reflecting growing interest in optimizing their synthetic routes. The compound’s CAS No. 51940-63-7 is frequently queried in patent filings, underscoring its industrial significance.

From a synthetic perspective, Ethyl 6-chloropyrimidine-4-carboxylate serves as a precursor for cross-coupling reactions, enabling the introduction of diverse functional groups. Researchers highlight its utility in Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal for creating complex molecular architectures. These methods align with the industry’s shift toward sustainable catalysis, a topic dominating 2024’s "green chemistry" forums.

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy and HPLC-MS, ensuring purity for high-value applications. Stability studies reveal its compatibility with common solvents, though storage under inert conditions is recommended to preserve its reactive chloropyrimidine core. Such data is vital for laboratories focusing on "scale-up synthesis"—a trending search term among process chemists.

Beyond pharmaceuticals, CAS No. 51940-63-7 finds niche applications in material science, particularly in designing organic electronic materials. Its conjugated system contributes to charge transport properties, a hot topic linked to "OLED development" queries. This multidisciplinary relevance positions the compound as a focal point for innovation.

Regulatory and safety profiles of Ethyl 6-chloropyrimidine-4-carboxylate adhere to global standards, with SDS documentation emphasizing proper handling protocols. While not classified as hazardous under normal use, its chlorinated pyrimidine structure warrants prudent lab practices—a subject frequently addressed in "chemical safety" webinars.

In conclusion, 51940-63-7 exemplifies the intersection of synthetic utility and industrial demand. Its adaptability across drug discovery, agrochemicals, and materials science ensures sustained relevance, mirrored by rising searches for "pyrimidine carboxylate suppliers" and "custom synthesis services." As research evolves, this compound will remain a cornerstone in advanced organic synthesis.